Cas no 819851-97-3 (methyl 2-methyl-4-(methylamino)benzoate)
methyl 2-methyl-4-(methylamino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-methyl-4-(methylamino)-, methyl ester
- methyl 2-methyl-4-(methylamino)benzoate
- EN300-8126873
- 819851-97-3
-
- MDL: MFCD20689521
- Inchi: 1S/C10H13NO2/c1-7-6-8(11-2)4-5-9(7)10(12)13-3/h4-6,11H,1-3H3
- InChI Key: BCQPKPNFYCHMKL-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(NC)C=C1C
Computed Properties
- Exact Mass: 179.094628657Da
- Monoisotopic Mass: 179.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3Ų
methyl 2-methyl-4-(methylamino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8126873-1g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95% | 1g |
$584.0 | 2023-09-02 | |
| Enamine | EN300-8126873-5g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95% | 5g |
$1695.0 | 2023-09-02 | |
| Enamine | EN300-8126873-10g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95% | 10g |
$2516.0 | 2023-09-02 | |
| Enamine | EN300-8126873-0.05g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95.0% | 0.05g |
$118.0 | 2025-02-21 | |
| Enamine | EN300-8126873-0.1g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95.0% | 0.1g |
$176.0 | 2025-02-21 | |
| Enamine | EN300-8126873-0.25g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95.0% | 0.25g |
$252.0 | 2025-02-21 | |
| Enamine | EN300-8126873-0.5g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95.0% | 0.5g |
$457.0 | 2025-02-21 | |
| Enamine | EN300-8126873-1.0g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95.0% | 1.0g |
$584.0 | 2025-02-21 | |
| Enamine | EN300-8126873-2.5g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95.0% | 2.5g |
$1147.0 | 2025-02-21 | |
| Enamine | EN300-8126873-5.0g |
methyl 2-methyl-4-(methylamino)benzoate |
819851-97-3 | 95.0% | 5.0g |
$1695.0 | 2025-02-21 |
methyl 2-methyl-4-(methylamino)benzoate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on methyl 2-methyl-4-(methylamino)benzoate
Methyl 2-Methyl-4-(Methylamino)Benzoate (CAS No. 819851-97-3): A Comprehensive Overview
Methyl 2-methyl-4-(methylamino)benzoate (CAS No. 819851-97-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique molecular structure, is often explored for its potential applications in drug synthesis and functional material development. Its systematic name, methyl 2-methyl-4-(methylamino)benzoate, reflects its chemical composition, which includes a benzoate core substituted with methyl and methylamino groups.
The compound’s CAS No. 819851-97-3 is a critical identifier for researchers and industry professionals seeking precise information about its properties and applications. In recent years, the demand for methyl 2-methyl-4-(methylamino)benzoate has increased due to its role as an intermediate in the synthesis of more complex molecules. This trend aligns with the growing interest in custom synthesis and high-value chemical intermediates, which are frequently searched topics in scientific databases and AI-driven research tools.
One of the key reasons for the compound’s popularity is its versatility. For instance, methyl 2-methyl-4-(methylamino)benzoate can serve as a building block in the development of pharmaceutical active ingredients. Researchers are particularly interested in its potential to contribute to the synthesis of novel small-molecule drugs, a hot topic in the pharmaceutical industry. The compound’s structure allows for further functionalization, making it a valuable asset in medicinal chemistry and drug discovery.
Beyond pharmaceuticals, CAS No. 819851-97-3 is also relevant in the agrochemical sector. The compound’s derivatives may exhibit bioactivity, which could be harnessed for developing new crop protection agents. This aligns with the global push toward sustainable agriculture and the need for innovative solutions to address food security challenges. Searches for agrochemical intermediates and green chemistry have surged, reflecting the industry’s focus on environmentally friendly solutions.
From a technical perspective, the synthesis and handling of methyl 2-methyl-4-(methylamino)benzoate require expertise in organic chemistry. The compound’s physical and chemical properties, such as solubility, melting point, and stability, are critical for its application in various processes. These properties are often queried in chemical databases and AI-powered research platforms, highlighting the need for accurate and accessible data.
In the realm of material science, CAS No. 819851-97-3 has potential applications in the development of functional materials. For example, its benzoate core could be incorporated into polymers or coatings to enhance specific properties like durability or adhesion. This ties into the broader interest in advanced materials and smart coatings, which are frequently discussed in scientific literature and industry reports.
The compound’s relevance is further underscored by its alignment with current trends in precision chemistry and molecular design. As industries increasingly adopt computational chemistry and machine learning to accelerate discovery, compounds like methyl 2-methyl-4-(methylamino)benzoate are likely to play a pivotal role. Searches for AI in chemical research and predictive modeling have risen, reflecting this shift.
In conclusion, methyl 2-methyl-4-(methylamino)benzoate (CAS No. 819851-97-3) is a multifaceted compound with significant potential across multiple industries. Its applications in pharmaceuticals, agrochemicals, and material science make it a subject of ongoing research and development. As the scientific community continues to explore its properties and uses, this compound is poised to remain a topic of interest in both academic and industrial settings.
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